Cas no 941900-59-0 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide
• CAS No: 941900-59-0
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5513632
• Update Time: 2025-10-21

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-2-chloro-5-nitro-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide

• Inchi： 1S/C18H16ClN3O4/c1-11(23)21-8-2-3-12-4-5-13(9-17(12)21)20-18(24)15-10-14(22(25)26)6-7-16(15)19/h4-7,9-10H,2-3,8H2,1H3,(H,20,24)
• InChI Key： WBOXBCVTGGOLQO-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide

Comprehensive Overview of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide (CAS No. 941900-59-0)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide (CAS No. 941900-59-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tetrahydroquinoline and nitrobenzamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure combines a 1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl group with a 2-chloro-5-nitrobenzamide moiety, creating a hybrid scaffold that is both versatile and functionally rich. This structural complexity makes it a valuable candidate for studying structure-activity relationships (SAR) in drug design. Recent studies have explored its potential as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies.

In the context of drug discovery, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide is often discussed alongside other small-molecule inhibitors due to its potential to interact with enzymes or proteins involved in disease mechanisms. Its chloro and nitro substituents are particularly noteworthy, as they can influence electron distribution and binding affinity. These features are critical for researchers aiming to optimize pharmacokinetic properties such as solubility, stability, and bioavailability.

The synthesis of CAS No. 941900-59-0 typically involves multi-step organic reactions, including acylation and amide coupling, which are common in modern medicinal chemistry. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for further biological testing and preclinical studies.

From an SEO perspective, this compound is frequently searched in relation to drug development, chemical synthesis, and bioactive molecules. Queries such as "N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide uses" or "CAS 941900-59-0 applications" reflect the growing interest in its potential. Additionally, discussions about heterocyclic compounds and nitroaromatics often include references to this molecule, highlighting its relevance in contemporary research.

Environmental and safety considerations are also important when handling N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide. While it is not classified as a hazardous material, standard laboratory precautions should be followed to minimize exposure. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability over time.

In summary, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-chloro-5-nitrobenzamide (CAS No. 941900-59-0) represents a promising area of exploration in pharmaceutical sciences. Its unique chemical profile and potential therapeutic applications make it a subject of ongoing investigation. As research advances, this compound may play a pivotal role in the development of novel therapeutic agents, addressing unmet medical needs and contributing to the evolution of personalized medicine.